Cas no 7249-07-2 (Benzenepropanoic acid, a-hydroxy-, propyl ester)

• Product Name: Benzenepropanoic acid, a-hydroxy-, propyl ester
• CAS No: 7249-07-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 570638
• PubChem ID: 225858
• Update Time: 2025-04-19

Benzenepropanoic acid, a-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-hydroxy-, propyl ester
• NSC15695; AC1L5ECC; AC1Q66MG; SureCN5810826; CTK5D6208; AR-1L2370; NSC-15695; AG-J-28679;
• NSC-15695
• 7249-07-2
• DTXSID70280150
• SCHEMBL5810826
• NSC15695

• Inchi： 1S/C12H16O3/c1-2-8-15-12(14)11(13)9-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3
• InChI Key： YNQRQDDRTZMSDQ-UHFFFAOYSA-N
• SMILES： O(CCC)C(C(CC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 316.9°C at 760 mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.519
• PSA: 46.53
• LogP: 1.54320